Cas no 153783-13-2 (Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy-)
153783-13-2 structure
Product Name:Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy-
CAS No:153783-13-2
MF:C13H18O4
MW:238.279624462128
CID:1327659
Update Time:2024-08-18
Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy-
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- Inchi: 1S/C13H18O4/c1-13(2,3)9-7-10(16-4)8(12(14)15)6-11(9)17-5/h6-7H,1-5H3,(H,14,15)
- InChI Key: QELCNTVYMHYMPN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(OC)=C(C(C)(C)C)C=C1OC
Computed Properties
- Exact Mass: 238.12054
Experimental Properties
- Density: 1.099±0.06 g/cm3(Predicted)
- Boiling Point: 368.1±42.0 °C(Predicted)
- PSA: 55.76
- pka: 4.17±0.10(Predicted)
Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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